Cas no 64379-46-0 (1,8-Naphthyridine-4-carbaldehyde)

1,8-Naphthyridine-4-carbaldehyde is a heterocyclic organic compound featuring a naphthyridine core with a formyl functional group at the 4-position. This aldehyde derivative is a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its rigid aromatic structure and reactive aldehyde group make it suitable for constructing complex heterocyclic frameworks through condensation, cyclization, or nucleophilic addition reactions. The compound’s high purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its utility in medicinal chemistry is underscored by its role in synthesizing compounds with potential antimicrobial, anticancer, or antiviral properties.
1,8-Naphthyridine-4-carbaldehyde structure
64379-46-0 structure
Product Name:1,8-Naphthyridine-4-carbaldehyde
CAS No:64379-46-0
MF:C9H6N2O
MW:158.15674161911
MDL:MFCD06254514
CID:1023734
PubChem ID:4738392
Update Time:2025-11-02

1,8-Naphthyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-4-carbaldehyde
    • 1,8-Naphthyridine-4-carboxaldehyde
    • 1,8-phthyridine-4-carbaldehyde
    • [1,8]naphthyridin-4-carbaldehyde
    • [1,8]naphthyridine-4-carbaldehyde
    • 1,8-Naphthyridin-4-aldehyd
    • AC1NHDH7
    • AK102599
    • ANW-61983
    • CTK8B9085
    • pyridino[2,3-b]pyridine-4-carbaldehyde
    • SBB081635
    • [1,8]naphthyridine-4-carboxaldehyde
    • AKOS000276540
    • F1957-0040
    • EN300-235248
    • DB-073496
    • LGCAFKJJCFELHM-UHFFFAOYSA-N
    • AMY36466
    • SCHEMBL1716704
    • 64379-46-0
    • DTXSID20406207
    • MDL: MFCD06254514
    • Inchi: 1S/C9H6N2O/c12-6-7-3-5-11-9-8(7)2-1-4-10-9/h1-6H
    • InChI Key: LGCAFKJJCFELHM-UHFFFAOYSA-N
    • SMILES: O=CC1C=CN=C2C=1C=CC=N2

Computed Properties

  • Exact Mass: 158.04808
  • Monoisotopic Mass: 158.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85

1,8-Naphthyridine-4-carbaldehyde Pricemore >>

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Fluorochem
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